![molecular formula C13H13N3O4S B4114812 N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea](/img/structure/B4114812.png)
N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea
Overview
Description
N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea, also known as MNTX, is a chemical compound that has been widely used in scientific research. MNTX is a potent and selective antagonist of the mu-opioid receptor, which is the primary target for most clinically used opioid analgesics.
Mechanism of Action
N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea is a selective antagonist of the mu-opioid receptor. It binds to the receptor and blocks the binding of endogenous opioids such as endorphins, enkephalins, and dynorphins. By blocking the mu-opioid receptor, this compound prevents the activation of downstream signaling pathways that are responsible for the analgesic, euphoric, and addictive effects of opioids.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. It has been shown to reduce pain perception in animal models of acute and chronic pain. This compound has also been shown to reduce the rewarding effects of opioids in animal models of addiction. Furthermore, this compound has been shown to have a low potential for abuse and dependence, which makes it a promising alternative to traditional opioid analgesics.
Advantages and Limitations for Lab Experiments
N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea has several advantages for lab experiments. It is a highly selective antagonist of the mu-opioid receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. This compound is also relatively easy to synthesize and purify, which makes it readily available for research purposes.
However, this compound also has some limitations for lab experiments. It has a relatively short half-life, which means that it needs to be administered frequently to maintain its effects. This compound is also relatively unstable in solution, which can make it difficult to work with in some experimental settings.
Future Directions
There are several future directions for research on N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea. One area of research is the development of new opioid analgesics that are based on the structure of this compound. These new compounds could have improved safety and efficacy profiles compared to traditional opioid analgesics. Another area of research is the investigation of the role of mu-opioid receptors in various disease states, such as cancer, depression, and anxiety. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological and pathological processes.
Scientific Research Applications
N-(2-methoxy-4-nitrophenyl)-N'-(2-thienylmethyl)urea has been extensively used in scientific research to study the mu-opioid receptor system. It has been used to investigate the role of mu-opioid receptors in pain perception, addiction, and reward. This compound has also been used to study the pharmacokinetics and pharmacodynamics of opioid analgesics. Furthermore, this compound has been used to develop new opioid analgesics with improved safety and efficacy profiles.
properties
IUPAC Name |
1-(2-methoxy-4-nitrophenyl)-3-(thiophen-2-ylmethyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O4S/c1-20-12-7-9(16(18)19)4-5-11(12)15-13(17)14-8-10-3-2-6-21-10/h2-7H,8H2,1H3,(H2,14,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMPINGKFLKGMJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)NCC2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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